Cas no 6798-71-6 (Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI))

• Product Name: Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
• CAS No: 6798-71-6
• MF: C₁₂H₁₀Cl₄N₂O₂
• MW: 356.031999111176
• CID: 521882
• PubChem ID: 258558
• Update Time: 2025-04-19

Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
• 2,2-dichloro-1-[4-(2,2-dichloroacetyl)-2,3-dihydroquinoxalin-1-yl]ethanone
• DTXSID80293170
• 6798-71-6
• 1,1'-(2,3-dihydroquinoxaline-1,4-diyl)bis(2,2-dichloroethanone)
• NSC87612
• NSC-87612

• Inchi： 1S/C12H10Cl4N2O2/c13-9(14)11(19)17-5-6-18(12(20)10(15)16)8-4-2-1-3-7(8)17/h1-4,9-10H,5-6H2
• InChI Key： VWCLKJUFZYYLSW-UHFFFAOYSA-N
• SMILES： ClC(C(N1C2C=CC=CC=2N(C(C(Cl)Cl)=O)CC1)=O)Cl

Computed Properties

• Exact Mass: 353.9499
• Monoisotopic Mass: 353.949638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62